Cas no 2094364-87-9 (N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide)

N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide is a synthetic organic compound featuring a difluorophenyl group and a dimethylmorpholine moiety linked to an acrylamide scaffold. Its structural complexity imparts unique physicochemical properties, making it a candidate for pharmaceutical and agrochemical applications. The presence of fluorine atoms enhances metabolic stability and bioavailability, while the morpholine ring contributes to solubility and binding affinity. The acrylamide functionality allows for potential reactivity in polymerization or conjugation processes. This compound is of interest in medicinal chemistry for its potential as a kinase inhibitor or intermediate in drug development. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial applications.
N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide structure
2094364-87-9 structure
Product Name:N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide
CAS No:2094364-87-9
MF:C17H22F2N2O2
MW:324.365591526031
CID:6286147
PubChem ID:121581989
Update Time:2025-05-24

N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • Z2285377574
    • SCHEMBL21392895
    • EN300-7522407
    • N-(2-(2,6-Difluorophenyl)-2-(2,6-dimethylmorpholino)ethyl)acrylamide
    • N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide
    • 2094364-87-9
    • Inchi: 1S/C17H22F2N2O2/c1-4-16(22)20-8-15(17-13(18)6-5-7-14(17)19)21-9-11(2)23-12(3)10-21/h4-7,11-12,15H,1,8-10H2,2-3H3,(H,20,22)
    • InChI Key: BGLFTUKQMCTADL-UHFFFAOYSA-N
    • SMILES: FC1C=CC=C(C=1C(CNC(C=C)=O)N1CC(C)OC(C)C1)F

Computed Properties

  • Exact Mass: 324.16493427g/mol
  • Monoisotopic Mass: 324.16493427g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 41.6Ų

N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7522407-1.0g
N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide
2094364-87-9 95.0%
1.0g
$0.0 2025-03-10

Additional information on N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide

Research Brief on N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide (CAS: 2094364-87-9)

N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide (CAS: 2094364-87-9) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique morpholine and difluorophenyl structural motifs, has been investigated for its potential therapeutic applications, particularly in the context of kinase inhibition and targeted cancer therapies. Recent studies have explored its mechanism of action, pharmacokinetic properties, and efficacy in preclinical models, positioning it as a promising candidate for further development.

The synthesis of N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide involves a multi-step process that ensures high purity and yield. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been assessed, revealing favorable profiles for oral bioavailability and metabolic resistance. These properties make it an attractive scaffold for medicinal chemistry optimization.

In vitro studies have demonstrated that N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide exhibits potent inhibitory activity against specific kinase targets, including those implicated in oncogenic signaling pathways. For instance, recent findings published in the Journal of Medicinal Chemistry highlight its nanomolar affinity for certain tyrosine kinases, with selectivity profiles that reduce off-target effects. Molecular docking simulations have further elucidated its binding interactions, providing insights for structure-activity relationship (SAR) studies.

Preclinical evaluations in animal models have shown promising antitumor efficacy, particularly in xenograft models of solid tumors. The compound's ability to penetrate the blood-brain barrier (BBB) has also been noted, suggesting potential applications in treating central nervous system (CNS) malignancies. Pharmacodynamic studies indicate dose-dependent modulation of downstream biomarkers, corroborating its mechanism of action. However, challenges such as metabolic clearance and formulation optimization remain areas of active investigation.

Future research directions for N-[2-(2,6-difluorophenyl)-2-(2,6-dimethylmorpholin-4-yl)ethyl]prop-2-enamide include the exploration of combination therapies with existing chemotherapeutic agents and the development of prodrug derivatives to enhance bioavailability. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance this compound into clinical trials. Given its structural novelty and biological activity, it represents a significant addition to the pipeline of targeted cancer therapeutics.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd